Cas no 53064-54-3 (1,2-oxazole-3-carbonyl chloride)

• Product Name: 1,2-oxazole-3-carbonyl chloride
• CAS No: 53064-54-3
• MF: C₄H₂ClNO₂
• MW: 131.517179965973
• MDL: MFCD16112235
• CID: 358129
• PubChem ID: 11007940
• Update Time: 2025-04-19

1,2-oxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride
• 1,2-oxazole-3-carbonyl chloride
• METIWKXXPOVGFE-UHFFFAOYSA-N
• AKOS011073322
• isoxazole-3-carbonyl chloride
• DTXSID40451577
• SCHEMBL248204
• 53064-54-3
• A936077
• EN300-3425557
• isoxazol-3-carbonyl chloride
• G47169
• DB-331366

• MDL： MFCD16112235
• Inchi： 1S/C4H2ClNO2/c5-4(7)3-1-2-8-6-3/h1-2H
• InChI Key： METIWKXXPOVGFE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CON=1)=O

Computed Properties

• Exact Mass: 130.97746
• Monoisotopic Mass: 130.9774060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1